Cas no 2356460-71-2 (5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol)

• Product Name: 5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol
• CAS No: 2356460-71-2
• MF: C₈H₁₇F₂NO
• MW: 181.223489522934
• MDL: MFCD33031526
• CID: 5655793
• PubChem ID: 155943801
• Update Time: 2025-06-10

5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-amino-4,4-difluoro-2,5-dimethylhexan-3-ol
• 2356460-71-2
• EN300-27188571
• 5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol

• MDL： MFCD33031526
• Inchi： 1S/C8H17F2NO/c1-5(2)6(12)8(9,10)7(3,4)11/h5-6,12H,11H2,1-4H3
• InChI Key： JCTJMGHXNBJVBT-UHFFFAOYSA-N
• SMILES： FC(C(C(C)C)O)(C(C)(C)N)F

Computed Properties

• Exact Mass: 181.12782049g/mol
• Monoisotopic Mass: 181.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol

Comprehensive Overview of 5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol (CAS No. 2356460-71-2)

In the realm of specialty chemicals, 5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol (CAS No. 2356460-71-2) stands out as a compound of significant interest due to its unique structural properties and potential applications. This fluorinated amino alcohol derivative has garnered attention in pharmaceutical research, agrochemical development, and material science. Its molecular architecture, featuring both amino and difluoro functional groups, enables versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's systematic name, 5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol, highlights its key structural motifs: a hexane backbone with methyl substitutions at positions 2 and 5, a difluoromethylene group at position 4, and a hydroxyl group at position 3. This combination of substituents contributes to its stereochemical complexity and potential for chiral synthesis—a topic frequently searched by researchers exploring asymmetric catalysis and enantioselective reactions.

Recent trends in green chemistry have amplified interest in fluorinated compounds like 2356460-71-2, as they often exhibit enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Discussions in scientific forums frequently revolve around how such molecules can address challenges in drug design, particularly in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion). The difluoro moiety, in particular, is known to influence lipophilicity and hydrogen bonding—a recurring theme in medicinal chemistry literature.

From a synthetic perspective, the preparation of 5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol often involves multi-step sequences incorporating fluorination strategies such as electrophilic or nucleophilic fluorine introduction. These methods align with current industry focus on late-stage fluorination techniques, which reduce waste and improve atom economy. Researchers querying CAS 2356460-71-2 synthesis will find relevance in journals covering C-F bond formation and protecting group chemistry.

Applications of this compound extend beyond pharmaceuticals. Its structural features make it a candidate for designing liquid crystals or fluorinated surfactants, areas where thermal stability and surface activity are paramount. The methyl groups contribute to steric hindrance, a property leveraged in catalyst design and polymer modification—topics frequently explored in materials science queries.

Analytical characterization of 2356460-71-2 typically employs techniques like NMR spectroscopy (notably ¹⁹F-NMR for fluorine detection), mass spectrometry, and HPLC purity analysis. These methods address common user questions regarding compound verification and impurity profiling, critical for quality control in research and industrial settings.

As regulatory landscapes evolve, compounds like 5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol are scrutinized for environmental persistence. However, its amino-alcohol functionality may offer biodegradation pathways—a point of interest in sustainability-focused searches. This aligns with broader industry shifts toward PFAS alternatives and eco-friendly fluorochemicals.

In conclusion, CAS 2356460-71-2 exemplifies the intersection of fluorine chemistry and molecular design. Its versatility across disciplines ensures continued relevance, whether in answering structure-activity relationship questions or pioneering new applications in functional materials. Researchers are encouraged to explore patent databases and recent publications for emerging uses of this structurally intriguing molecule.